Cas no 1015844-31-1 (4-ethoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde)

• Product Name: 4-ethoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde
• CAS No: 1015844-31-1
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD03180286
• CID: 4675836
• Update Time: 2023-11-20

4-ethoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-(1H-pyrazol-1-ylmethyl)benzaldehyde
• 3-((1H-Pyrazol-1-yl)methyl)-4-ethoxybenzaldehyde
• 4-Ethoxy-3-pyrazol-1-ylmethyl-benzaldehyde
• R6598
• BB 0237664
• benzaldehyde, 4-ethoxy-3-(1H-pyrazol-1-ylmethyl)-
• 4-ethoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde

• MDL： MFCD03180286
• Inchi： 1S/C13H14N2O2/c1-2-17-13-5-4-11(10-16)8-12(13)9-15-7-3-6-14-15/h3-8,10H,2,9H2,1H3
• InChI Key： MQPRPDTZJJMUMT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C=O)=CC=1CN1C=CC=N1

Computed Properties

• Exact Mass: 230.106
• Monoisotopic Mass: 230.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1